POE (20) lanolin
Description
Synthesis Analysis
The synthesis of POE (20) lanolin involves the chemical modification of lanolin to incorporate polyoxyethylene chains, enhancing its solubility and application range. This modification typically involves the ethoxylation process, where ethylene oxide is reacted with lanolin under controlled conditions. Although specific details of the synthesis process for this compound are not extensively documented in the provided literature, the general approach to lanolin derivative synthesis includes chemical and physical modifications to tailor the properties of lanolin for specific applications (Schlossman & Mccarthy, 1978).
Mechanism of Action
Target of Action
POE (20) lanolin, also known as polyoxyethylene (20) lanolin, primarily targets the skin. It is an ingredient used in skincare products to relieve irritation . Lanolin is a yellow fat obtained from sheep’s wool and is used as an emollient, cosmetic, and pharmaceutical aid . It is the purified, secreted product of the sheep sebaceous glands .
Mode of Action
Lanolin acts as an emollient. Emollients soften the skin by forming an occlusive oil film on the stratum corneum layer of the epithelium, thus decreasing the transepidermal water loss . Its hydrophobic properties can help protect skin against infections or skin irritation, as it helps seal in moisture that is already present in the skin .
Biochemical Pathways
It is known that lanolin primarily consists of long-chain waxy esters, or sterol esters, that lack glycerides . This unique composition allows lanolin to provide protection, treatment, and cosmetic enhancement of human skin .
Pharmacokinetics
It is applied directly to the skin where it forms a barrier, reducing transepidermal water loss and helping to keep the skin moisturized .
Result of Action
The result of lanolin’s action is the protection and enhancement of the skin. It treats cracked, dry, irritated skin and minor burns . It prevents and treats sore nipples during breastfeeding . It also protects chafed skin or minor skin irritations due to various causes . Lanolin is used as an active ingredient in over-the-counter topical products such as ointments, lubricants, lotions, and facial cosmetics .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, lanolin provides a superior layer of protection, resists wash, and effectively loosens rusted tools and components . This makes it a preferred choice for maintaining the integrity of metal assets in industries where corrosion could be a significant concern . Furthermore, lanolin is considered environmentally friendly and biodegradable , making it a sustainable choice for various applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis of POE (20) lanolin can be achieved through the reaction of lanolin with ethylene oxide.", "Starting Materials": [ "Lanolin", "Ethylene oxide" ], "Reaction": [ "Lanolin is first heated to a temperature of 60-70°C.", "Ethylene oxide is then added dropwise to the heated lanolin while stirring.", "The reaction mixture is allowed to cool to room temperature and the resulting product is POE (20) lanolin." ] } | |
CAS RN |
61790-81-6 |
Molecular Formula |
UNKNOWN |
synonyms |
LANETO 20, CAS 8039-09-6 |
Origin of Product |
United States |
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